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Compound of Interest

Compound Name: 5-lododecane

Cat. No.: B15454355

Prepared for: Researchers, Scientists, and Drug Development Professionals Subject: Boiling
Point and Density of 5-lododecane (CAS: 62065-04-7)

This technical guide provides a summary of the available data on the physical properties of 5-
lododecane, with a specific focus on its boiling point and density. Due to a lack of
experimentally determined data for 5-lododecane in readily available literature, this document
also includes computed data and, for comparative purposes, experimental data for its
constitutional isomer, 1-lododecane. Furthermore, standard experimental protocols for
determining these properties are detailed.

Introduction to Haloalkane Physical Properties

The physical properties of haloalkanes, such as 5-lododecane, are dictated by the nature of
their intermolecular forces. The presence of a carbon-halogen bond introduces polarity, leading
to dipole-dipole interactions in addition to the van der Waals forces present in all molecules.
For iodoalkanes, the large, polarizable electron cloud of the iodine atom results in strong
London dispersion forces, which significantly influence properties like boiling point and density.

Generally, for a given alkyl group, the boiling point and density increase with the increasing
atomic mass of the halogen (F < Cl < Br < 1). Therefore, iodoalkanes are the least volatile and
most dense among the haloalkanes with the same carbon skeleton. Within a homologous
series, boiling points and densities tend to increase with the length of the carbon chain.
Constitutional isomers, such as 1-lododecane and 5-lododecane, may exhibit slight

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15454355?utm_src=pdf-interest
https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15454355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

differences in these properties due to variations in molecular shape, which affects the efficiency
of intermolecular packing and the surface area available for van der Waals interactions.

Quantitative Data for lododecane Isomers

Experimental values for the boiling point and density of 5-lododecane are not prominently
reported in the surveyed chemical literature. The PubChem database lists computed properties
for this compound[1]. For a practical reference, the experimentally determined properties of its
straight-chain isomer, 1-lododecane, are provided in the table below.

Property 5-lododecane (CioH21l) 1-lododecane (CioH21l)
Boiling Point Not Experimentally Determined 132 °C at 15 mmHg (lit.)[2][3]
Density Not Experimentally Determined  1.257 g/mL at 25 °C (lit.)[2][3]
Molecular Weight 268.18 g/mol [1] 268.18 g/mol [2]

) Experimental (Boiling Point,
Data Type Computed (Molecular Weight) )
Density)

Logical Relationship of Factors Influencing Boiling
Point

The boiling point of a haloalkane is not determined by a single factor but by the interplay of
several molecular characteristics. The following diagram illustrates the key relationships
influencing this physical property.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iododecane
https://www.sigmaaldrich.com/US/en/product/aldrich/238252
https://www.sigmaaldrich.com/US/en/product/aldrich/238252
https://www.sigmaaldrich.com/US/en/product/aldrich/238252
https://www.sigmaaldrich.com/US/en/product/aldrich/238252
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iododecane
https://www.sigmaaldrich.com/US/en/product/aldrich/238252
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15454355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Factors Influencing Haloalkane Boiling Point
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Caption: Logical diagram of factors affecting the boiling point of haloalkanes.

Experimental Protocols

For researchers aiming to determine the physical properties of 5-lododecane or related

compounds experimentally, the following established methodologies are recommended.

The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of liquid.[4] The principle relies on observing the temperature at which the vapor

pressure of the liquid equals the applied atmospheric pressure.[5]

Apparatus:

Thiele tube containing mineral oil

Thermometer (-10 to 250 °C range)

Small test tube (e.g., 6 x 50 mm)

Capillary tube, sealed at one end

Rubber band or wire for attachment
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e Heat source (Bunsen burner or microburner)

Procedure:

Add approximately 0.5 mL of the liquid sample (5-lododecane) into the small test tube.[4]
Place the capillary tube into the test tube with its open end submerged in the liquid.[6]

Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the test
tube is aligned with the thermometer bulb.[7]

Insert the thermometer assembly into the Thiele tube, making sure the rubber band is well
above the mineral oil level to prevent degradation from heat.

Gently heat the side arm of the Thiele tube with a small flame. The shape of the tube
promotes convection currents, ensuring uniform heat distribution.[4]

As the temperature rises, air trapped in the capillary tube will be expelled, followed by the
vapor of the sample, creating a steady stream of bubbles.

Continue heating until a rapid and continuous stream of bubbles emerges from the capillary
tube.[7]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubble stream ceases and the liquid is
drawn back into the capillary tube.[5][7] Record this temperature.

For accuracy, repeat the determination at least once.

The pycnometer method is a highly precise technique for determining the density of a liquid by
measuring the mass of a known, precise volume.[8][9]

Apparatus:

o Pycnometer (a glass flask with a specific volume and a ground glass stopper containing a
capillary tube)
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Analytical balance (accurate to £0.001 g or better)
Constant temperature water bath

Thermometer

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.

Accurately weigh the empty, dry pycnometer on the analytical balance. Record this mass
(m1).[10]

Fill the pycnometer with the liquid sample (5-lododecane), taking care to avoid trapping air
bubbles.

Place the filled pycnometer (unstoppered) in a constant temperature bath set to a specific
temperature (e.g., 25.0 °C) and allow it to equilibrate.[10]

Once thermal equilibrium is reached, firmly insert the stopper. Excess liquid will be forced out
through the capillary, ensuring the volume is precisely that of the pycnometer.[8]

Carefully dry the exterior of the pycnometer, ensuring no sample remains on the outside
surfaces.

Weigh the filled pycnometer. Record this mass (mz2).

To determine the exact volume of the pycnometer (V), repeat steps 1-7 using a reference
liquid of known density at the same temperature, such as deionized water. Calculate the
mass of the water (m_water = mz_water - m1) and find its density (p_water) from reference
tables for that temperature. The volume is V = m_water / p_water.

The density of the sample (p_sample) is then calculated using the mass of the sample
(m_sample = mz - m1) and the determined volume of the pycnometer: p_sample = (mz2 - m1) /
\Y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 5-lododecane | C10H21l | CID 71390284 - PubChem [pubchem.ncbi.nlm.nih.gov]
. 1-lododecane 98 2050-77-3 [sigmaaldrich.com]

. 1-lododecane 98 2050-77-3 [sigmaaldrich.com]

. chem.libretexts.org [chem.libretexts.org]

. vVijaynazare.weebly.com [vijaynazare.weebly.com]

. Boiling Points [thecatalyst.org]

. chymist.com [chymist.com]

. fpharm.uniba.sk [fpharm.uniba.sk]

°
(o] (0] ~ (o)) ()] EEN w N =

. fpharm.uniba.sk [fpharm.uniba.sk]
¢ 10. scientificlabs.co.uk [scientificlabs.co.uk]

¢ To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 5-
lododecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15454355#physical-properties-of-5-iododecane-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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